2,4-Dimethoxy-6-pyren-1-yl-1,3,5-triazine
Overview
Description
2,4-Dimethoxy-6-pyren-1-yl-1,3,5-triazine (DMPT) is a fluorescent dye that has been widely used in scientific research due to its unique properties. DMPT belongs to the class of pyrene-based dyes, which are known for their high sensitivity and selectivity towards biomolecules such as nucleic acids and proteins.
Scientific Research Applications
2,4-Dimethoxy-6-pyren-1-yl-1,3,5-triazine has been widely used in various scientific research applications such as:
1. DNA and RNA detection: this compound has been used as a fluorescent probe for the detection of DNA and RNA in various biological samples. This compound has a high sensitivity towards nucleic acids and can detect even small quantities of DNA and RNA.
2. Protein detection: this compound has also been used as a fluorescent probe for the detection of proteins in biological samples. This compound can selectively bind to proteins and emit fluorescence, which can be detected using various instruments.
3. Cell imaging: this compound has been used for live cell imaging due to its high sensitivity and low cytotoxicity. This compound can selectively stain the nucleus and cytoplasm of cells, which can be visualized using fluorescence microscopy.
Mechanism of Action
The mechanism of action of 2,4-Dimethoxy-6-pyren-1-yl-1,3,5-triazine involves the interaction of the dye with biomolecules such as nucleic acids and proteins. This compound can selectively bind to these biomolecules and emit fluorescence, which can be detected using various instruments. The binding of this compound to biomolecules is based on the principle of intercalation, which involves the insertion of the dye molecule between the base pairs of DNA and RNA.
Biochemical and Physiological Effects:
This compound has been shown to have low cytotoxicity and does not affect the viability of cells. However, prolonged exposure to high concentrations of this compound may cause cell death. This compound has also been shown to have low mutagenicity and genotoxicity, which makes it safe for use in scientific research.
Advantages and Limitations for Lab Experiments
The advantages of using 2,4-Dimethoxy-6-pyren-1-yl-1,3,5-triazine in lab experiments are:
1. High sensitivity and selectivity towards biomolecules such as nucleic acids and proteins.
2. Low cytotoxicity and mutagenicity.
3. Can be used for live cell imaging.
The limitations of using this compound in lab experiments are:
1. The synthesis method is complex and time-consuming.
2. The yield of this compound obtained from the synthesis method is low.
3. This compound is sensitive to light and air, which can affect its stability.
Future Directions
There are several future directions for the use of 2,4-Dimethoxy-6-pyren-1-yl-1,3,5-triazine in scientific research, such as:
1. Development of new synthesis methods to increase the yield of this compound.
2. Modification of this compound to improve its stability and sensitivity.
3. Use of this compound in the development of new diagnostic tools for the detection of various diseases.
4. Use of this compound in the development of new drugs for the treatment of various diseases.
Conclusion:
In conclusion, this compound is a fluorescent dye that has been widely used in scientific research due to its unique properties. This compound can selectively bind to biomolecules such as nucleic acids and proteins and emit fluorescence, which can be detected using various instruments. This compound has low cytotoxicity and mutagenicity, which makes it safe for use in scientific research. The future directions for the use of this compound in scientific research are promising, and it is expected to play a significant role in the development of new diagnostic tools and drugs for the treatment of various diseases.
properties
IUPAC Name |
2,4-dimethoxy-6-pyren-1-yl-1,3,5-triazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15N3O2/c1-25-20-22-19(23-21(24-20)26-2)16-11-9-14-7-6-12-4-3-5-13-8-10-15(16)18(14)17(12)13/h3-11H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYGHRTSDRSCANY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=NC(=N1)C2=C3C=CC4=CC=CC5=C4C3=C(C=C5)C=C2)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8062943 | |
Record name | 1,3,5-Triazine, 2,4-dimethoxy-6-(1-pyrenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8062943 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
341.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3271-22-5 | |
Record name | Fluorescent Brightener 179 | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3271-22-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,4-Dimethoxy-6-pyren-1-yl-1,3,5-triazine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003271225 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,3,5-Triazine, 2,4-dimethoxy-6-(1-pyrenyl)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1,3,5-Triazine, 2,4-dimethoxy-6-(1-pyrenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8062943 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,4-dimethoxy-6-pyren-1-yl-1,3,5-triazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.019.906 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | FLUORESCENT BRIGHTENER 179 | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/OM6O97T4AR | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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